molecular formula C12H13ClN4O2 B8783582 (2-Chloro-4-morpholinopyrido[3,2-d]pyrimidin-6-yl)methanol

(2-Chloro-4-morpholinopyrido[3,2-d]pyrimidin-6-yl)methanol

Cat. No.: B8783582
M. Wt: 280.71 g/mol
InChI Key: GNSPBWALOCTRIA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(2-Chloro-4-morpholinopyrido[3,2-d]pyrimidin-6-yl)methanol is a useful research compound. Its molecular formula is C12H13ClN4O2 and its molecular weight is 280.71 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H13ClN4O2

Molecular Weight

280.71 g/mol

IUPAC Name

(2-chloro-4-morpholin-4-ylpyrido[3,2-d]pyrimidin-6-yl)methanol

InChI

InChI=1S/C12H13ClN4O2/c13-12-15-9-2-1-8(7-18)14-10(9)11(16-12)17-3-5-19-6-4-17/h1-2,18H,3-7H2

InChI Key

GNSPBWALOCTRIA-UHFFFAOYSA-N

Canonical SMILES

C1COCCN1C2=NC(=NC3=C2N=C(C=C3)CO)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of (2-chloro-4-morpholinopyrido[3,2-d]pyrimidin-6-yl)methyl acetate 5 (2.3 g, 7.1 mmol) in THF (50 mL) was added a 1M solution of lithium hydroxide in water (26 mL). The resulting solution was stirred at room temperature for 2 hours. The reaction mixture was diluted with water and extracted three times with dichloromethane. The combined extracts were washed with brine, dried over sodium sulfate, filtered and concentrated to give (2-chloro-4-morpholinopyrido[3,2-d]pyrimidin-6-yl)methanol 6. LCMS (MH)+=281.1. 1H-NMR (400 MHz, CDCl3, ppm): 8.09 (1H, d, J=8.8 Hz), 7.66 (1H, d, J=8.8 Hz), 4.91 (2H, s), 4.56 (4H, br), 3.91 (4H, t), 2.86 (1H, s)
Name
(2-chloro-4-morpholinopyrido[3,2-d]pyrimidin-6-yl)methyl acetate
Quantity
2.3 g
Type
reactant
Reaction Step One
[Compound]
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solution
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0 (± 1) mol
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reactant
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0 (± 1) mol
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reactant
Reaction Step One
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Quantity
50 mL
Type
solvent
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Quantity
26 mL
Type
solvent
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0 (± 1) mol
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solvent
Reaction Step Two

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